Cas no 1448063-31-7 (N-(5-cyclopropyl-1-methyl-1H-pyrazol-3-yl)methyl-3,4,5-triethoxybenzamide)

• Product Name: N-(5-cyclopropyl-1-methyl-1H-pyrazol-3-yl)methyl-3,4,5-triethoxybenzamide
• CAS No: 1448063-31-7
• MF: C₂₁H₂₉N₃O₄
• MW: 387.472665548325
• CID: 6078618
• PubChem ID: 71808609
• Update Time: 2025-11-01

N-(5-cyclopropyl-1-methyl-1H-pyrazol-3-yl)methyl-3,4,5-triethoxybenzamide Chemical and Physical Properties

Names and Identifiers

• N-(5-cyclopropyl-1-methyl-1H-pyrazol-3-yl)methyl-3,4,5-triethoxybenzamide
• N-[(5-cyclopropyl-1-methylpyrazol-3-yl)methyl]-3,4,5-triethoxybenzamide
• 1448063-31-7
• N-((5-cyclopropyl-1-methyl-1H-pyrazol-3-yl)methyl)-3,4,5-triethoxybenzamide
• N-[(5-cyclopropyl-1-methyl-1H-pyrazol-3-yl)methyl]-3,4,5-triethoxybenzamide
• F6440-4034
• AKOS024563437

• Inchi： 1S/C21H29N3O4/c1-5-26-18-10-15(11-19(27-6-2)20(18)28-7-3)21(25)22-13-16-12-17(14-8-9-14)24(4)23-16/h10-12,14H,5-9,13H2,1-4H3,(H,22,25)
• InChI Key： DUTGCKAPYZQNDP-UHFFFAOYSA-N
• SMILES： C(NCC1C=C(C2CC2)N(C)N=1)(=O)C1=CC(OCC)=C(OCC)C(OCC)=C1

Computed Properties

• Exact Mass: 387.21580641g/mol
• Monoisotopic Mass: 387.21580641g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 28
• Rotatable Bond Count: 10
• Complexity: 486
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 74.6Ų

Additional information on N-(5-cyclopropyl-1-methyl-1H-pyrazol-3-yl)methyl-3,4,5-triethoxybenzamide

Comprehensive Overview of N-(5-cyclopropyl-1-methyl-1H-pyrazol-3-yl)methyl-3,4,5-triethoxybenzamide (CAS No. 1448063-31-7)

N-(5-cyclopropyl-1-methyl-1H-pyrazol-3-yl)methyl-3,4,5-triethoxybenzamide, with the CAS number 1448063-31-7, is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound belongs to the class of pyrazole derivatives, which are known for their diverse biological activities. The unique structural features of this molecule, including the cyclopropyl and triethoxybenzamide moieties, contribute to its potential applications in drug discovery and development.

In recent years, the demand for pyrazole-based compounds has surged due to their versatility in medicinal chemistry. Researchers are particularly interested in N-(5-cyclopropyl-1-methyl-1H-pyrazol-3-yl)methyl-3,4,5-triethoxybenzamide for its potential as a kinase inhibitor or anti-inflammatory agent. Kinase inhibitors are a hot topic in oncology, as they play a critical role in targeted cancer therapies. The compound's triethoxybenzamide group may also enhance its bioavailability, a key factor in drug design.

The synthesis of CAS No. 1448063-31-7 involves multi-step organic reactions, including amide coupling and cyclopropylation. These processes are often optimized for yield and purity, as impurities can affect the compound's efficacy in biological assays. Analytical techniques such as HPLC, NMR, and mass spectrometry are routinely employed to characterize this compound, ensuring its suitability for further studies.

From an agrochemical perspective, N-(5-cyclopropyl-1-methyl-1H-pyrazol-3-yl)methyl-3,4,5-triethoxybenzamide may exhibit herbicidal or fungicidal properties. The cyclopropyl group is a common feature in many agrochemicals, as it can disrupt metabolic pathways in pests. This aligns with the growing trend of developing eco-friendly pesticides that minimize environmental impact while maintaining high efficacy.

Another area of interest is the compound's potential role in neuroprotective therapies. Recent studies suggest that pyrazole derivatives can modulate neurotransmitter systems, making them candidates for treating neurodegenerative diseases like Alzheimer's and Parkinson's. The triethoxybenzamide moiety in CAS No. 1448063-31-7 could further enhance its blood-brain barrier permeability, a critical factor for central nervous system (CNS) drugs.

In the context of drug repurposing, researchers are exploring whether N-(5-cyclopropyl-1-methyl-1H-pyrazol-3-yl)methyl-3,4,5-triethoxybenzamide can be used for conditions beyond its original design. This approach is gaining traction due to its cost-effectiveness and faster development timelines. For instance, the compound's anti-inflammatory properties might make it suitable for autoimmune diseases, a topic frequently searched by medical professionals and patients alike.

The compound's physicochemical properties, such as solubility, logP, and stability, are crucial for its formulation into viable drugs. These parameters are often optimized through structure-activity relationship (SAR) studies, a common practice in pharmaceutical R&D. Additionally, the rise of computational chemistry tools has accelerated the screening of pyrazole derivatives like CAS No. 1448063-31-7, reducing the need for extensive lab work.

As the scientific community continues to investigate N-(5-cyclopropyl-1-methyl-1H-pyrazol-3-yl)methyl-3,4,5-triethoxybenzamide, its potential applications are likely to expand. Whether in oncology, agrochemicals, or CNS disorders, this compound represents a promising avenue for innovation. Its unique structure and functional groups make it a valuable candidate for further research and development.